Cas no 2171935-59-2 (5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole)

• Product Name: 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole
• CAS No: 2171935-59-2
• MF: C₁₀H₈ClFN₂
• MW: 210.635324478149
• CID: 5783450
• PubChem ID: 165763193
• Update Time: 2025-06-08

5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 2171935-59-2
• EN300-1591346
• 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole

• Inchi： 1S/C10H8ClFN2/c11-7-8-5-6-13-14(8)10-4-2-1-3-9(10)12/h1-6H,7H2
• InChI Key： MOYALEXOQPRKPE-UHFFFAOYSA-N
• SMILES： ClCC1=CC=NN1C1C=CC=CC=1F

Computed Properties

• Exact Mass: 210.0360041g/mol
• Monoisotopic Mass: 210.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 17.8Ų

Additional information on 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole

Introduction to 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS No. 2171935-59-2)

5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS No. 2171935-59-2) is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its pyrazole core and functionalized with a chloromethyl group and a 2-fluorophenyl substituent, exhibits a unique structural framework that makes it a promising candidate for further exploration in drug discovery and development. The presence of both electron-withdrawing and electron-donating groups in its molecular structure suggests potential for diverse biological activities, which has prompted extensive investigation into its pharmacological properties.

The pyrazole scaffold is a well-known motif in medicinal chemistry, renowned for its versatility and biological relevance. Pyrazoles have been incorporated into numerous therapeutic agents due to their ability to interact with various biological targets, including enzymes and receptors. In particular, the 2-fluorophenyl group introduces fluorine, an element that is frequently used in drug design to enhance metabolic stability, binding affinity, and pharmacokinetic profiles. The combination of these features in 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole positions it as a compound of interest for the development of novel therapeutic interventions.

Recent studies have highlighted the importance of fluorinated pyrazoles in medicinal chemistry. These compounds have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloromethyl group in this molecule further adds to its potential as a bioactive scaffold, enabling various chemical modifications that can fine-tune its pharmacological effects. Researchers have been exploring the synthesis of derivatives of this compound to identify more potent and selective agents for therapeutic use.

One of the most compelling aspects of 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole is its potential as a precursor for the development of small-molecule drugs. The chloromethyl group provides a reactive site for further functionalization, allowing chemists to attach other pharmacophores or modify existing ones to improve drug-like properties such as solubility, bioavailability, and target specificity. This flexibility has made it a valuable building block in synthetic chemistry and drug design.

In the context of contemporary pharmaceutical research, the demand for innovative therapeutic agents continues to drive the exploration of novel chemical entities. 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole represents an example of how structural diversity can lead to the discovery of new drugs with improved efficacy and reduced side effects. Its unique combination of functional groups makes it an attractive candidate for further investigation into its biological activity and potential therapeutic applications.

The compound's relevance is further underscored by recent advancements in computational chemistry and high-throughput screening techniques, which have accelerated the process of identifying promising drug candidates. These technologies have enabled researchers to rapidly evaluate the biological activity of 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole and its derivatives, providing valuable insights into their mechanisms of action and potential clinical utility.

Moreover, the synthesis of this compound has been optimized to ensure high yield and purity, making it readily available for experimental studies. Advances in synthetic methodologies have allowed for the efficient preparation of complex molecules like 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole, facilitating its use in both academic research and industrial drug development programs.

The exploration of fluorinated pyrazoles has also revealed interesting insights into their interaction with biological targets. Fluorine atoms can significantly influence the electronic properties of molecules, thereby affecting their binding affinity and selectivity. This has led to the development of fluorinated pyrazoles as key components in drugs targeting various diseases, including cancer and inflammatory disorders.

In conclusion, 5-(chloromethyl)-1-(2-fluorophenyl)-1H-pyrazole (CAS No. 2171935-59-2) is a structurally unique compound with significant potential in pharmaceutical research. Its combination of a pyrazole core, a chloromethyl group, and a 2-fluorophenyl substituent makes it an attractive candidate for further exploration in drug discovery. The ongoing research into this compound highlights its importance as a building block for novel therapeutic agents and underscores the growing interest in fluorinated heterocycles in medicinal chemistry.